![molecular formula C15H10FN3 B7469266 4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile](/img/structure/B7469266.png)
4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a benzimidazole derivative that has a fluorobenzonitrile group attached to it. The unique chemical structure of this compound makes it an attractive target for researchers interested in developing new drugs and therapeutic agents.
Mechanism of Action
The exact mechanism of action of 4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile is not fully understood. However, several studies have suggested that this compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been proposed that this compound inhibits the growth and proliferation of cancer cells by interfering with various signaling pathways involved in cell cycle regulation and DNA replication.
Biochemical and physiological effects:
Studies have shown that this compound can induce significant changes in the biochemical and physiological processes of cancer cells. This compound has been shown to inhibit the expression of various proteins involved in cancer cell survival and proliferation, including Bcl-2, Cyclin D1, and EGFR. Additionally, this compound has been shown to induce oxidative stress in cancer cells, leading to the accumulation of reactive oxygen species (ROS) and subsequent apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile in lab experiments is its potent antitumor activity against a wide range of cancer cell lines. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research involving 4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile. One area of interest is the development of new drug formulations that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential molecular targets for drug development. Finally, more research is needed to evaluate the safety and efficacy of this compound in vivo and to determine its potential for clinical use in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile involves a multistep process that starts with the reaction of 4-fluorobenzonitrile with sodium hydride in the presence of a suitable solvent. The resulting intermediate is then reacted with 1,2-diaminobenzene to form the benzimidazole ring. Finally, the benzimidazole intermediate is reacted with benzyl chloride to introduce the benzyl group and form the final product.
Scientific Research Applications
4-(Benzimidazol-1-ylmethyl)-3-fluorobenzonitrile has been extensively studied for its potential applications in medicinal chemistry and pharmacology. Several studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to possess antimicrobial, anti-inflammatory, and antioxidant properties.
Properties
IUPAC Name |
4-(benzimidazol-1-ylmethyl)-3-fluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FN3/c16-13-7-11(8-17)5-6-12(13)9-19-10-18-14-3-1-2-4-15(14)19/h1-7,10H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNKVBMXTBAREEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC3=C(C=C(C=C3)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.